N-(3-chlorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C19H21ClN6O2/c1-13-4-3-8-24(11-13)17-18-23-26(19(28)25(18)9-7-21-17)12-16(27)22-15-6-2-5-14(20)10-15/h2,5-7,9-10,13H,3-4,8,11-12H2,1H3,(H,22,27)
• InChI Key: HVFBWSPQPLMZEW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C19H21ClN6O2
• Molecular Weight: 400.9 g/mol

Description

N-(3-chlorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide is a useful research compound. Its molecular formula is C19H21ClN6O2 and its molecular weight is 400.87. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Assessment

• Fused heterocyclic 1,2,4-triazoles, including compounds structurally related to N-(3-chlorophenyl)-2-[8-(3-methylpiperidin-1-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl]acetamide, are of significant interest due to their diverse biological properties. A study by Karpina et al. (2019) developed a method for synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and assessed their biological activities, highlighting the potential of these compounds in various applications (Karpina et al., 2019).

DPP-IV Inhibition for Diabetes Treatment

• Another research application is found in the development of dipeptidyl peptidase IV (DPP-IV) inhibitors, which are crucial in the treatment of type 2 diabetes. Kim et al. (2005) synthesized a series of beta-amino amides incorporating fused heterocycles like 1,2,4-triazolo[4,3-a]pyrazines, demonstrating significant potential in treating this condition (Kim et al., 2005).

Oxidative Cyclization Methods

• The synthesis of 1,2,4-triazolo[4,3-a]pyrazin-3-amines, closely related to the compound of interest, was investigated by Li et al. (2019) through a novel, mild oxidative cyclization method. This study adds to the understanding of synthesizing related heterocyclic compounds, which can be applied in various scientific research fields (Li et al., 2019).

Anticancer and Antimicrobial Properties

• A study by Kumar et al. (2019) synthesized new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines, similar in structure to the compound , and evaluated their anticancer and antimicrobial activities. This research highlights the potential therapeutic applications of such compounds (Kumar et al., 2019).

Antioxidant, Analgesic, and Anti-inflammatory Effects

• The synthesized 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, related to the queried compound, exhibited notable antioxidant, analgesic, and anti-inflammatory activities. This study by Nayak et al. (2014) indicates the potential of such compounds in developing treatments for various inflammatory and pain-related conditions (Nayak et al., 2014).